Cas no 2171667-60-8 (3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• CAS No: 2171667-60-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6557318
• PubChem ID: 165959918
• Update Time: 2025-05-20

3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid
• EN300-1508609
• 3-cyclopropyl-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}propanoic acid
• 2171667-60-8

• Inchi： 1S/C27H30N2O5/c30-24(31)23(15-17-11-12-17)28-25(32)27(13-5-6-14-27)29-26(33)34-16-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22-23H,5-6,11-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： VUASSSATUPGKQT-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC1CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid

Introduction to 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2171667-60-8)

3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, identified by the CAS number 2171667-60-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a complex structural framework, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino-substituted cyclopentyl formamide moiety suggests a multifaceted role in drug design and development.

The structural complexity of 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid positions it as a promising candidate for further investigation in the synthesis of novel therapeutic agents. The cyclopropyl group is known for its stability and ability to influence the conformational flexibility of molecules, while the Fmoc group is widely used in peptide synthesis as an amino acid protecting group. The incorporation of a cyclopentyl formamide moiety introduces additional hydrogen bonding potential, which can be exploited for interactions with biological targets.

In recent years, there has been growing interest in the development of hybrid molecules that combine structural features from different classes of compounds. The compound 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid exemplifies this trend, as it integrates elements from multiple pharmacophoric regions. Such hybridization strategies have been shown to enhance binding affinity and selectivity, making them valuable tools in the quest for next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the design of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is a key strategy in the treatment of various diseases, including cancer and infectious disorders. The structural features of 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid, particularly the formamide and amino groups, are well-suited for interactions with the active sites of proteases.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The compound 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid contributes to this diversity by offering a unique combination of functional groups that can be tailored for specific biological targets. This flexibility makes it an attractive scaffold for structure-based drug design, where computational methods are used to predict and optimize molecular interactions.

The synthesis of 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of protecting groups and functional transformations, showcasing the expertise required to construct such complex molecules. Advances in synthetic methodologies have enabled chemists to access increasingly sophisticated structures, opening up new possibilities for drug development.

In conclusion, 3-cyclopropyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}propanoic acid (CAS No. 2171667-60-8) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry.